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Compound of Interest

Compound Name: 2-Chloro-5-nitroquinoline

Cat. No.: B041700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2-
Chloro-5-nitroquinoline (CAS No. 13067-94-2). Due to the limited availability of a complete,

publicly accessible Safety Data Sheet (SDS) for this specific compound, this document

synthesizes available data for 2-Chloro-5-nitroquinoline and supplements it with information

from structurally similar and relevant chloro-nitro aromatic compounds. All data derived from

related compounds are clearly noted. This guide is intended to provide a framework for safe

laboratory practices and should be used in conjunction with a thorough risk assessment for any

specific experimental protocol.

Chemical and Physical Properties
2-Chloro-5-nitroquinoline is a heterocyclic organic compound.[1] It presents as a yellow to

orange crystalline solid and is characterized by a quinoline backbone with a chlorine atom at

the second position and a nitro group at the fifth position.[1] This substitution pattern

significantly influences its chemical reactivity and biological activity.[1] While sparingly soluble

in water, it demonstrates greater solubility in organic solvents.[1]

Table 1: Physical and Chemical Properties of 2-Chloro-5-nitroquinoline
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Property Value Source

CAS Number 13067-94-2 [2]

Molecular Formula C₉H₅ClN₂O₂ [3]

Molecular Weight 208.60 g/mol [3]

Appearance
Yellow to orange crystalline

solid
[1]

Boiling Point 351.7 °C [3]

Flash Point 166.5 °C [3]

Density 1.484 g/cm³ [3]

Vapor Pressure 8.18E-05 mmHg at 25°C [3]

Storage Temperature 2-8°C, under inert atmosphere [4]

Hazard Identification and Classification
A complete GHS classification for 2-Chloro-5-nitroquinoline is not readily available. However,

based on the known hazards of similar chloro-nitro aromatic compounds and quinoline

derivatives, it should be handled as a hazardous substance. The following table outlines the

potential hazards, drawing from data on related chemicals.

Table 2: Potential GHS Hazard Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.keyorganics.net/app/uploads/sds/DS-3569_SDS.pdf
https://www.echemi.com/products/pd2109057696-2-chloro-5-nitroquinoline.html
https://www.echemi.com/products/pd2109057696-2-chloro-5-nitroquinoline.html
https://cymitquimica.com/cas/13067-94-2/
https://www.echemi.com/products/pd2109057696-2-chloro-5-nitroquinoline.html
https://www.echemi.com/products/pd2109057696-2-chloro-5-nitroquinoline.html
https://www.echemi.com/products/pd2109057696-2-chloro-5-nitroquinoline.html
https://www.echemi.com/products/pd2109057696-2-chloro-5-nitroquinoline.html
https://www.bldpharm.com/products/13067-94-2.html
https://www.benchchem.com/product/b041700?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Hazard Category Hazard Statement

Basis of
Classification
(Structurally
Similar
Compounds)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed

Based on data for 2-

Chloro-5-

nitropyridine[5] and 2-

Chloro-5-nitrobenzoic

acid[6]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

Based on data for 2-

Chloro-5-

nitropyridine[5]

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation

Based on data for 2-

Chloro-5-nitrobenzoic

acid[6]

Skin Sensitization Category 1
H317: May cause an

allergic skin reaction

Based on data for 2-

Chloro-5-nitrobenzoic

acid[6]

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

Irritation)

Category 3
H335: May cause

respiratory irritation

Based on data for 2-

Chloro-5-

nitropyridine[5]

Hazardous to the

Aquatic Environment,

Long-Term Hazard

Category 3

H412: Harmful to

aquatic life with long

lasting effects

General precaution for

nitroaromatic

compounds

Note: This classification is predictive and should be confirmed with a complete SDS when

available.

Toxicological Information
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Detailed toxicological studies specifically on 2-Chloro-5-nitroquinoline are not widely

published. The data in the following table is based on predictions and data from analogous

compounds.

Table 3: Toxicological Data (Based on Structurally Similar Compounds)

Endpoint Value Species Compound Source

LD50 Oral 738.87 mg/kg Rat

2-Chloro-5-

nitropyridine

(Predicted)

[5]

LD50 Oral 2015 mg/kg Rat
2-Chloro-5-

nitroaniline
[7]

Aromatic nitro compounds, in general, are known to have potential systemic effects, including

methemoglobinemia, which can lead to cyanosis (a bluish discoloration of the skin and mucous

membranes), headaches, and cardiac dysrhythmias.[6]

Experimental Protocols: Safe Handling Workflow
The following workflow outlines the essential steps for the safe handling of 2-Chloro-5-
nitroquinoline in a laboratory setting.
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Safe Handling Workflow for 2-Chloro-5-nitroquinoline

Preparation

Handling

Cleanup and Disposal

Emergency Preparedness

Conduct Risk Assessment

Gather Appropriate PPE

Prepare Well-Ventilated Work Area (Fume Hood)

Weigh Solid in a Contained Manner

Dissolve in Appropriate Solvent

Perform Reaction in Closed System

Decontaminate Glassware and Surfaces

Segregate Halogenated Organic Waste

Dispose of Waste via Licensed Contractor

Ensure Spill Kit is Accessible

Verify Eyewash/Shower Functionality

Post Emergency Contact Information

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2-Chloro-5-nitroquinoline.
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Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling 2-Chloro-5-nitroquinoline. The following table

provides recommendations based on general laboratory safety standards for hazardous

chemicals.

Table 4: Recommended Personal Protective Equipment

Body Part Recommended PPE Standard

Eyes/Face

Chemical safety goggles and,

if there is a splash hazard, a

face shield.

ANSI Z87.1 or EN 166

Hands

Chemical-resistant gloves

(e.g., nitrile, neoprene). Glove

breakthrough time should be

considered for the specific

solvent used.

EN 374

Body

Laboratory coat. For larger

quantities or significant splash

potential, a chemical-resistant

apron or coveralls should be

worn.

N/A

Respiratory

A NIOSH-approved respirator

with an organic vapor cartridge

and a particulate pre-filter is

recommended, especially

when handling the solid

outside of a fume hood or if

aerosolization is possible.

NIOSH or EN 149

First Aid Measures
In the event of exposure to 2-Chloro-5-nitroquinoline, immediate action is crucial. The

following decision tree outlines the appropriate first aid response.
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First Aid Decision Tree for 2-Chloro-5-nitroquinoline Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing Rinse Eyes with Water for 15 min Rinse Mouth with Water

Seek Immediate Medical Attention Wash Skin with Soap and Water for 15 min

Seek Medical Attention if Irritation Persists

Seek Immediate Medical Attention Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: A decision tree for first aid procedures following exposure.

Fire-Fighting Measures
2-Chloro-5-nitroquinoline is a combustible solid.[6]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]

Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may spread the fire.

Specific Hazards Arising from the Chemical: During a fire, hazardous decomposition

products may be formed, including carbon oxides, nitrogen oxides (NOx), and hydrogen

chloride gas.[5][7]
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Special Protective Equipment for Firefighters: Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective gear to prevent contact with skin and eyes.[5]

[7]

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear the

appropriate personal protective equipment as outlined in Section 5. Avoid breathing dust and

prevent contact with skin and eyes.[7][8]

Environmental Precautions: Prevent the material from entering drains or waterways.[6]

Methods for Cleaning Up: For a solid spill, carefully sweep or scoop up the material to avoid

creating dust. Place it into a suitable, labeled container for disposal.[7] For a solution, absorb

the spill with an inert material (e.g., sand, vermiculite) and place it in a sealed container for

disposal. Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

The following diagram illustrates the logical flow for responding to a chemical spill.
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Spill Response Flowchart for 2-Chloro-5-nitroquinoline

Spill Detected

Evacuate Immediate Area

Assess Spill Size and Risk

Minor Spill

Controllable

Major Spill

Uncontrollable

Don Appropriate PPE Contact Emergency Services / EHS

Contain Spill with Absorbent Material

Clean Up Spill (Solid or Liquid)

Decontaminate Spill Area

Package and Label Waste

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: A flowchart outlining the response to a spill of 2-Chloro-5-nitroquinoline.
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Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[4][6] Keep

away from incompatible materials such as strong oxidizing agents, strong acids, and strong

bases.[7] The recommended storage temperature is between 2-8°C under an inert

atmosphere.[4]

Disposal: Dispose of unused material and contaminated waste in accordance with local,

state, and federal regulations. This material should be treated as hazardous waste and

disposed of by a licensed professional waste disposal service. Do not allow the material to

enter the environment.[6]

Conclusion
While a comprehensive, verified Safety Data Sheet for 2-Chloro-5-nitroquinoline is not readily

available in the public domain, the information compiled in this guide from available data and

structurally related compounds provides a robust framework for its safe handling. Researchers,

scientists, and drug development professionals must exercise caution, adhere to the principle

of ALARA (As Low As Reasonably Achievable) for exposure, and conduct thorough risk

assessments before use. It is imperative to seek out a complete SDS from the chemical

supplier for the most accurate and up-to-date safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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